Cas no 165737-01-9 (2-Benzofuranmethanamine,7-amino-)

• Product name: 2-Benzofuranmethanamine,7-amino-
• CAS No: 165737-01-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 110678
• PubChem ID: 45122678

2-Benzofuranmethanamine,7-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine,7-amino-
• 2-Benzofuranmethanamine, 7-amino-
• 2-(Aminomethyl)benzofuran-7-amine
• 165737-01-9

• Inchi： InChI=1S/C9H10N2O/c10-4-8-9-6(5-12-8)2-1-3-7(9)11/h1-3,5H,4,10-11H2
• InChI Key： YQCQHKAZATXUBO-UHFFFAOYSA-N
• SMILES： NCC1OC=C2C=CC=C(N)C=12

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 65.18